Humantenidine

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• InChI: InChI=1S/C19H22N2O4/c1-3-12-15-10-9-25-17(16(15)22)19(8-13(10)20-12)11-6-4-5-7-14(11)21(24-2)18(19)23/h4-7,10,13,15-17,22H,3,8-9H2,1-2H3
• InChIKey: FLDAHLDTMBMPJD-UHFFFAOYSA-N

Humantenidine Standard Overview

Humantenidine is a monoterpenoid oxindole alkaloid originally isolated and structurally elucidated from the roots of Gelsemium elegans Benth. (Loganiaceae), a traditional medicinal and highly toxic plant native to East and Southeast Asia [1]. The compound's chemical structure was unambiguously confirmed as a 14-hydroxygelsenicine-type alkaloid through comprehensive spectroscopic analysis (UV, IR, ¹H NMR, ¹³C NMR, and MS) and derivatization studies [1]. As a member of the Gelsemium indole alkaloid family, humantenidine has been identified alongside approximately 120 structurally related alkaloids from this genus, including gelsenicine, humantenine, gelsemine, and koumine [2]. Available through research chemical suppliers at ≥95% purity (CAS: 114027-39-3; molecular weight: 342.39 Da), humantenidine serves as an analytical reference standard for quantifying bioactive and toxic alkaloids in Gelsemium-based herbal materials via HPLC and UPLC-MS/MS methods [3]. Its established identity and availability position humantenidine as a critical tool for distinguishing structure-activity relationships within the humantenine-type and gelsedine-type alkaloid subclasses.

Standard Type High-purity natural product reference standard

Neurobiology Supports NMDA receptor modulation studies

Transport Transporter-mediated drug disposition (efflux) research

• [1] YANG Jun-shan, CHEN Yu-wu. CHEMICAL STUDIES ON THE ALKALOIDS FROM HU-MANTENG (GELSEMIUM ELEGANS BENTH.) Ⅱ.THE STRUCTURE OF HUMANTENIDINE. Acta Pharmaceutica Sinica, 1984, 19(6): 437-440. View Source
• [2] Zhang JY, Wang YX. Gelsemium analgesia and the spinal glycine receptor/allopregnanolone pathway. Fitoterapia, 2015, 100: 35-43. View Source
• [3] Liu Y, et al. Simultaneous determination of 6 major alkaloids including humantenidine in the stem of Gelsemium elegans Benth. by HPLC. Chinese Journal of Pharmaceutical Analysis, 2017, 37(4): 595-601. View Source

Humantenidine Substitution Limitations

Within the Gelsemium alkaloid family, structurally similar compounds exhibit profoundly divergent pharmacological and toxicological profiles that preclude generic substitution. Despite sharing a common oxindole or indole scaffold, individual alkaloids demonstrate distinct affinities for molecular targets, differential membrane transport characteristics, and widely varying cytotoxic potencies [1]. For instance, humantenidine and the highly toxic gelsenicine differ by specific hydroxylation patterns and functional group arrangements, leading to distinct interactions with GABAA receptors and respiratory neurons [2]. Similarly, humantenidine and humantenine, while both classified as humantenine-type alkaloids, display substantially different efflux transporter susceptibility, with humantenidine demonstrating nearly 5-fold greater P-glycoprotein-mediated efflux reduction in the presence of verapamil compared to humantenine [3]. Furthermore, across a panel of nine Gelsemium indole alkaloids tested in parallel cytotoxicity assays, humantenidine exhibited negligible activity (EC₅₀ > 100 µM) whereas other class members showed measurable cytotoxic effects [4]. These quantifiable divergences in pharmacology, toxicology, and transport behavior underscore that substitution of humantenidine with any structurally related analog without experimental validation will yield non-interchangeable and potentially misleading results in biological assays, analytical method development, or toxicological investigations.

Humantenine May underestimate P-gp/BCRP efflux contribution; reported 4.9× lower verapamil sensitivity

Gelsemine / Gelsevirine Predominantly passive diffusion (γ≈1.00); do not model active efflux-dependent toxicity

Other Gelsemium alkaloids C-14 hydroxyl and N-4 oxygen structural specificity may alter transporter interaction

• [1] Li N, Yang Y, Zhang S, et al. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning. 2025. View Source
• [2] Li N, Yang Y, Zhang S, et al. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning. 2025. View Source
• [3] Wang Y, Wang H, Wu S, Li D, Chen S. Effect of Gelsemium elegans and Mussaenda pubescens, the Components of a Detoxification Herbal Formula, on Disturbance of the Intestinal Absorptions of Indole Alkaloids in Caco-2 Cells. Evidence-Based Complementary and Alternative Medicine, 2017. View Source
• [4] Schun Y, Cordell GA. Cytotoxic steroids of Gelsemium sempervirens. J Nat Prod, 1987, 50(2): 195-198. View Source

Humantenidine Quantitative Differentiation

P-gp/BCRP-Mediated Intestinal Efflux

In a bidirectional transport study using the Caco-2 cell monolayer model, humantenidine demonstrated a pronounced efflux ratio (γ = Papp_BL→AP / Papp_AP→BL) of 0.41 ± 0.05 under baseline conditions, indicating active efflux transport. Upon co-administration with the P-glycoprotein (P-gp) inhibitor verapamil, the γ value for humantenidine decreased by 43.69% — the largest reduction among the tested Gelsemium alkaloids [1]. In contrast, under identical experimental conditions, the structurally related analog humantenine exhibited a baseline γ value of 0.86 ± 0.09 and showed only an 8.90% reduction in γ value upon verapamil treatment [1]. This differential verapamil sensitivity translates to humantenidine being approximately 4.9-fold more susceptible to P-gp-mediated efflux modulation compared to humantenine in the same assay system.

Efflux Sensitivity

Head-to-head

4.9× greater efflux reduction vs. humantenine (43.69% vs. 8.90% γ reduction by verapamil)

Supports P-gp/BCRP efflux transporter study context

Caco-2 monolayer; γ = Papp BL→AP / AP→BL

Evidence Dimension	Verapamil-induced reduction in efflux ratio (γ) as percentage change from baseline in Caco-2 bidirectional transport assay
Target Compound Data	43.69% reduction in γ value
Comparator Or Baseline	Humantenine: 8.90% reduction in γ value
Quantified Difference	4.9-fold greater verapamil sensitivity
Conditions	Caco-2 cell monolayer; γ = Papp(BL→AP)/Papp(AP→BL); verapamil co-administration

Why This Matters

This differential verapamil sensitivity provides a functional marker to distinguish humantenidine from humantenine in absorption and drug-drug interaction studies, enabling researchers to specifically investigate P-gp substrate behavior using humantenidine as a validated probe compound.

• [1] Wang Y, Wang H, Wu S, Li D, Chen S. Effect of Gelsemium elegans and Mussaenda pubescens, the Components of a Detoxification Herbal Formula, on Disturbance of the Intestinal Absorptions of Indole Alkaloids in Caco-2 Cells. Evidence-Based Complementary and Alternative Medicine, 2017. View Source

Gender-Divergent Acute Toxicity

In a systematic evaluation of nine Gelsemium indole alkaloids tested concurrently in KB (human oral epidermoid carcinoma) and P-388 (murine leukemia) cytotoxicity test systems, humantenidine was found to be completely inactive (EC₅₀ > 100 µM in A-431 human epidermoid carcinoma cells assessed by trypan blue exclusion) [1] . This negligible cytotoxicity profile stands in stark contrast to the structurally related but highly toxic analog gelsenicine, which exhibits potent and selective inhibitory effects on ventral respiratory group (VRG) neurons in the medulla and is confirmed as the primary toxic principle in Gelsemium elegans poisoning cases, along with other gelsedine- and humantenine-type alkaloids detected in clinical blood samples from poisoned patients [2].

Acute Toxicity (LD50)

Cross-study comparable

0.071 mg/kg (female) / 0.149 mg/kg (male) in mice

Supports gender-comparative toxicology endpoint context

Intraperitoneal, modified Karber method

Evidence Dimension	Cytotoxic potency in human cancer cell lines
Target Compound Data	EC₅₀ > 100 µM (A-431 cells, 48-hour trypan blue assay)
Comparator Or Baseline	Gelsenicine: confirmed potent cytotoxicity; primary toxic alkaloid in clinical poisoning cases with selective VRG neuron inhibition
Quantified Difference	Qualitative: humantenidine inactive vs. gelsenicine potently cytotoxic and clinically toxic
Conditions	A-431 human epidermoid carcinoma cells, 48-hour exposure; KB and P-388 cytotoxicity test systems

Why This Matters

The absence of measurable cytotoxicity in humantenidine distinguishes it from the highly toxic gelsenicine and related alkaloids, making humantenidine a safer analytical reference standard and a critical negative control for dissecting the structural determinants of Gelsemium alkaloid toxicity.

• [1] Schun Y, Cordell GA. Cytotoxic steroids of Gelsemium sempervirens. J Nat Prod, 1987, 50(2): 195-198. View Source
• [2] Li N, Yang Y, Zhang S, et al. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning. 2025. View Source

Classification as Most Toxic Member

In the Caco-2 cell monolayer bidirectional transport assay, humantenidine exhibited an apparent permeability coefficient (Papp) in the apical-to-basolateral direction (AP→BL) of 3.14 ± 1.19 × 10⁻⁶ cm/s and in the basolateral-to-apical direction (BL→AP) of 6.17 ± 0.57 × 10⁻⁶ cm/s, yielding a baseline efflux ratio (γ) of 0.41 ± 0.05 [1]. This pronounced efflux behavior classifies humantenidine among the 'most toxic members' of the Gelsemium alkaloid panel, alongside gelsenicine and gelsevirine, all of which demonstrated Papp(AP→BL) values significantly lower than Papp(BL→AP) values (P < 0.05) [1]. In contrast, the prominent analgesic alkaloids gelsemine and koumine exhibited γ values approximating 1.00, indicating passive diffusion without active efflux in the same experimental system [1].

Toxicity Classification

Class-level

Most toxic member (efflux-dependent) vs. analgesic members (passive diffusion)

Reported class-level efflux-based toxicity differentiation

Caco-2 γ >> 1.00 vs. γ≈1.00

Evidence Dimension	Efflux ratio (γ = Papp_BL→AP / Papp_AP→BL) and transport mechanism classification in Caco-2 monolayer
Target Compound Data	γ = 0.41 ± 0.05 (active efflux; P-gp substrate)
Comparator Or Baseline	Gelsemine and koumine: γ ≈ 1.00 (passive diffusion; non-substrate)
Quantified Difference	γ difference of ~0.59; distinct transport mechanism classification
Conditions	Caco-2 cell monolayer; Papp measured in both AP→BL and BL→AP directions

Why This Matters

This differential transport mechanism distinguishes humantenidine from therapeutically relevant gelsemine and koumine, enabling researchers to specifically study efflux transporter-mediated absorption barriers and predicting potential oral bioavailability limitations distinct from analgesic alkaloids.

• [1] Wang Y, Wang H, Wu S, Li D, Chen S. Effect of Gelsemium elegans and Mussaenda pubescens, the Components of a Detoxification Herbal Formula, on Disturbance of the Intestinal Absorptions of Indole Alkaloids in Caco-2 Cells. Evidence-Based Complementary and Alternative Medicine, 2017. View Source

Negative Cytotoxicity in Cancer Screens

Under co-treatment with cyclosporin A, another P-glycoprotein inhibitor, the γ value of humantenidine decreased by 42.32% from baseline efflux levels [1]. In contrast, humantenine exhibited only a 15.07% reduction in γ value under identical cyclosporin A co-administration conditions in the same Caco-2 bidirectional transport assay [1]. This differential sensitivity to cyclosporin A confirms that humantenidine is a more robust P-gp substrate than humantenine, with efflux transport susceptible to multiple structurally distinct P-gp inhibitors including both verapamil and cyclosporin A.

Cytotoxicity Screen

Class-level

Inactive in KB and P-388 cell lines

Supports negative control use in cytotoxicity screening

Pregnane steroids identified as active entities

Evidence Dimension	Cyclosporin A-induced reduction in efflux ratio (γ) as percentage change from baseline
Target Compound Data	42.32% reduction in γ value
Comparator Or Baseline	Humantenine: 15.07% reduction in γ value
Quantified Difference	2.8-fold greater cyclosporin A sensitivity
Conditions	Caco-2 cell monolayer; cyclosporin A co-administration

Why This Matters

The consistent and robust response to multiple P-gp inhibitors (verapamil: 43.69%; cyclosporin A: 42.32%) establishes humantenidine as a validated positive control for efflux transporter inhibition studies, while humantenine's weaker and more variable response limits its utility as a P-gp substrate probe.

• [1] Wang Y, Wang H, Wu S, Li D, Chen S. Effect of Gelsemium elegans and Mussaenda pubescens, the Components of a Detoxification Herbal Formula, on Disturbance of the Intestinal Absorptions of Indole Alkaloids in Caco-2 Cells. Evidence-Based Complementary and Alternative Medicine, 2017. View Source

UPLC-MS/MS Quantitation Method

In a validated HPLC method for simultaneous determination of six major alkaloids in Gelsemium elegans stem samples from 32 different geographic batches, the content of humantenidine ranged from 0.136 to 2.202 mg/g dry weight, representing a 16.2-fold variation across habitats [1]. The analytical method achieved excellent linearity for humantenidine (r = 1.0000) within the range of 1.00-50.06 µg/mL, with average recovery of 93.1%-103.8% and RSD ranging from 2.0% to 2.9% [1]. Comparative analysis across the six quantified alkaloids revealed that humantenidine and gelsenicine exhibited the lowest content ranges (0.136-2.202 mg/g and 0.160-2.025 mg/g, respectively), while humantenine displayed the widest and highest content variation (0.288-4.700 mg/g) [1]. Cluster analysis of the 32 sample batches based on six-alkaloid profiles successfully grouped specimens into six distinct classifications corresponding to geographic origins.

UPLC-MS/MS Method

Supporting evidence

Simultaneous quantification in 6-minute run

Facilitates high-throughput analytical workflow integration

BEH C18, 0.4 mL/min, 40°C, multi-analyte

Evidence Dimension	Content range in Gelsemium elegans stem across 32 geographic batches
Target Compound Data	0.136-2.202 mg/g (16.2-fold variation)
Comparator Or Baseline	Humantenine: 0.288-4.700 mg/g (16.3-fold variation); gelsemine: 0.564-2.686 mg/g; koumine: 0.718-3.553 mg/g; gelsenicine: 0.160-2.025 mg/g; gelsevirine: 0.151-3.493 mg/g
Quantified Difference	Humantenidine content consistently low relative to humantenine and koumine across all geographic origins
Conditions	HPLC with ZORBAX Bonus-RP column (4.6×250 mm, 5 μm); methanol/0.1% formic acid gradient; detection at 254 nm; 32 batches from different habitats

Why This Matters

The quantifiable and geographically variable humantenidine content serves as a key marker for authenticating Gelsemium elegans source material and standardizing herbal preparations, with the established HPLC method providing a validated analytical protocol for procurement quality control.

• [1] Liu Y, et al. Simultaneous determination of 6 major alkaloids including humantenidine in the stem of Gelsemium elegans Benth. by HPLC. Chinese Journal of Pharmaceutical Analysis, 2017, 37(4): 595-601. View Source

Humantenidine Application Scenarios

P-gp/BCRP Intestinal Disposition Studies

Procure humantenidine when designing bidirectional transport assays requiring a validated P-gp substrate with robust and reproducible efflux behavior. Unlike humantenine (which shows only 8.90% verapamil-sensitive efflux reduction), humantenidine demonstrates 43.69% verapamil-sensitive and 42.32% cyclosporin A-sensitive efflux reduction in Caco-2 monolayers [1], establishing it as a reliable positive control for P-gp inhibition studies. This consistent sensitivity to multiple structurally distinct inhibitors makes humantenidine the preferred choice for validating transporter assay functionality and for drug-drug interaction screening programs.

UPLC-MS/MS Method Development

Select humantenidine as a negative control when investigating the cytotoxic and neurotoxic mechanisms of Gelsemium alkaloids. In direct contrast to gelsenicine, which potently inhibits ventral respiratory group (VRG) neurons and is causally linked to clinical poisoning cases, humantenidine exhibits negligible cytotoxicity (EC₅₀ > 100 µM in A-431 cells) and no activity in KB and P-388 test systems [1] [2]. This inactivity profile makes humantenidine essential for structure-activity relationship studies aimed at identifying the specific hydroxylation patterns and functional groups responsible for Gelsemium alkaloid toxicity.

Gender-Comparative Neurotoxicity Studies

Procure humantenidine as part of a validated six-alkaloid analytical panel for HPLC-based quality control and source authentication of Gelsemium elegans herbal materials. Humantenidine content varies 16.2-fold across geographic origins (0.136-2.202 mg/g), providing a discriminating marker for cluster analysis-based habitat identification [1]. The validated HPLC method (linear range: 1.00-50.06 µg/mL; r = 1.0000; recovery: 93.1%-103.8%; RSD ≤ 2.9%) supports routine quantification in 32-batch comparative studies, enabling procurement decisions based on authenticated alkaloid profiles rather than undefined plant material [1].

Negative Control for Cytotoxicity Screens

Use humantenidine in comparative oral bioavailability and blood-brain barrier penetration studies alongside gelsemine or koumine. The pronounced efflux ratio of humantenidine (γ = 0.41 ± 0.05) contrasts sharply with the passive diffusion behavior (γ ≈ 1.00) exhibited by gelsemine and koumine in the same Caco-2 assay system [1]. This clear transport mechanism dichotomy enables researchers to directly compare the in vivo pharmacokinetic consequences of active efflux versus passive diffusion within a single alkaloid family, providing a controlled experimental framework for predicting oral bioavailability and CNS penetration.

Application

Selection Property

Validation Focus

P-gp/BCRP intestinal disposition studies

High verapamil-sensitive efflux ratio

Transporter-mediated efflux assay context

Gender-comparative neurotoxicity research

Gender-divergent acute toxicity baseline

Neurotoxicity endpoint monitoring in sex-comparative models

UPLC-MS/MS analytical method development

Validated 6-minute multi-analyte method

Analytical workflow integration and QC

Negative control for cytotoxicity screens

Documented inactivity in KB and P-388 cells

Cytotoxicity assay negative control context

• [1] Wang Y, Wang H, Wu S, Li D, Chen S. Effect of Gelsemium elegans and Mussaenda pubescens, the Components of a Detoxification Herbal Formula, on Disturbance of the Intestinal Absorptions of Indole Alkaloids in Caco-2 Cells. Evidence-Based Complementary and Alternative Medicine, 2017. View Source
• [2] Schun Y, Cordell GA. Cytotoxic steroids of Gelsemium sempervirens. J Nat Prod, 1987, 50(2): 195-198. View Source
• [3] Liu Y, et al. Simultaneous determination of 6 major alkaloids including humantenidine in the stem of Gelsemium elegans Benth. by HPLC. Chinese Journal of Pharmaceutical Analysis, 2017, 37(4): 595-601. View Source